Cas no 769-86-8 (2-Methylazulene)
2-Methylazulene structure
Product Name:2-Methylazulene
2-Methylazulene Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylazulene
- Azulene, 2-methyl-
- 2-Methyl-azulen
- 2-methyl-azulene
- AK-79879
- ANW-68310
- CTK2G7080
- KB-69039
- 769-86-8
- ZRCFBHGCJAIXIH-UHFFFAOYSA-N
- DTXSID70456070
- 2-methyl azulene
- AKOS016007195
-
- MDL： MFCD18072911
- Inchi： 1S/C11H10/c1-9-7-10-5-3-2-4-6-11(10)8-9/h2-8H,1H3
- InChI Key： ZRCFBHGCJAIXIH-UHFFFAOYSA-N
- SMILES： C12=CC=CC=CC1=CC(C)=C2
Computed Properties
- Exact Mass: 142.0783
- Monoisotopic Mass: 142.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.016
- Melting Point: 47-48 ºC
- Boiling Point: 243 ºC
- Flash Point: 94 ºC
- PSA: 0
2-Methylazulene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M075020-50mg |
2-Methylazulene |
769-86-8 | 50mg |
$ 240.00 | 2022-06-04 | ||
| TRC | M075020-100mg |
2-Methylazulene |
769-86-8 | 100mg |
$ 395.00 | 2022-06-04 | ||
| Aaron | AR005SC3-1g |
2-Methylazulene |
769-86-8 | 98% | 1g |
$15.00 | 2025-02-13 | |
| Aaron | AR005SC3-10g |
2-Methylazulene |
769-86-8 | 98% | 10g |
$118.00 | 2025-02-13 | |
| Aaron | AR005SC3-5g |
2-Methylazulene |
769-86-8 | 98% | 5g |
$60.00 | 2025-02-13 | |
| Aaron | AR005SC3-15g |
2-Methylazulene |
769-86-8 | 98% | 15g |
$171.00 | 2025-02-13 | |
| Aaron | AR005SC3-25g |
2-Methylazulene |
769-86-8 | 98% | 25g |
$258.00 | 2025-02-13 | |
| 1PlusChem | 1P005S3R-1g |
2-Methylazulene |
769-86-8 | 98% | 1g |
$31.00 | 2023-12-16 | |
| 1PlusChem | 1P005S3R-5g |
2-Methylazulene |
769-86-8 | 98% | 5g |
$63.00 | 2023-12-16 | |
| 1PlusChem | 1P005S3R-10g |
2-Methylazulene |
769-86-8 | 98% | 10g |
$104.00 | 2023-12-16 |
2-Methylazulene Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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